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Compound of Interest

Compound Name: Procyanidin B5

Cat. No.: B083686

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for
Procyanidin B5, a B-type proanthocyanidin dimer composed of two (-)-epicatechin units linked
by a 43 - 6 bond. This document is intended for researchers, scientists, and drug development
professionals engaged in the study of polyphenols and their potential therapeutic applications.

Procyanidin B5 is a naturally occurring flavonoid found in various plant sources, including
grapes, cocoa, and the fruit of the African baobab (Adansonia digitata)[1][2][3]. Its structure as
an epicatechin-(4 — 6)-epicatechin dimer has been confirmed through extensive spectroscopic
analysis[2][3][4]. This guide presents its nuclear magnetic resonance (NMR) and mass
spectrometry (MS) data in a structured format to facilitate its identification and characterization
in complex matrices.

Chemical Structure and Properties

o Systematic Name: (2R,2'R,3R,3'R,4S)-2,2'-Bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-
2H,2'H-[4,6'-bi-1-benzopyran]-3,3',5,5',7,7'-hexol[4]

e Molecular Formula: C3oH26012

e Molecular Weight: 578.52 g/mol [4]
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Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

The structural elucidation of procyanidins heavily relies on NMR spectroscopy, utilizing a
combination of one- and two-dimensional experiments such as COSY, HSQC, and HMBC to
assign proton and carbon signals and determine the interflavan linkage[5].

3C NMR Spectroscopic Data of Procyanidin B5

The following table summarizes the 3C NMR chemical shift assignments for Procyanidin B5,
isolated from Adansonia digitata[2]. The data confirms the epicatechin-(43 - 6)-epicatechin
structure, with the downfield shift of C-6 in the upper unit being indicative of the (4 - 6)

linkage[2].
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Carbon No. Upper Unit (6c, ppm) Lower Unit (¢, ppm)
2 76.96 79.17
3 72.04 66.79
4 37.50 28.80
5 156.80 155.90
6 107.95 96.10
7 157.10 156.50
8 97.50 100.10
9 155.90 154.50
10 101.50 106.50
1 131.80 131.50
2' 115.10 114.90
3 144.80 144.50
4 145.20 145.00
5' 115.50 115.30
6' 118.90 118.70

Table 1: 13C NMR chemical shifts (6c) for Procyanidin B5 in acetone-ds[2].

Mass Spectrometry (MS) Data

Electrospray ionization mass spectrometry (ESI-MS) is a powerful tool for the analysis of
procyanidins. B-type procyanidin dimers like Procyanidin B5 typically exhibit a deprotonated
molecule [M-H]~ in negative ion mode. Tandem mass spectrometry (MS/MS) reveals
characteristic fragmentation patterns crucial for structural confirmation.

Key Fragmentation Pathways of B-type Procyanidin
Dimers
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The fragmentation of B-type procyanidin dimers in negative ion mode is dominated by three
main pathways[5][6][7][8]:

e Quinone Methide (QM) Cleavage: Fission of the interflavanoid bond, resulting in fragment
ions corresponding to the monomeric units. For a B-type dimer, this typically yields ions at
m/z 287 and/or 289[5].

o Retro-Diels-Alder (RDA) Fission: A characteristic fragmentation of the heterocyclic C-ring of
a flavan-3-ol unit. This pathway for B-type dimers often produces a fragment ion at m/z 425,
with a subsequent water loss leading to an ion at m/z 407[5].

» Heterocyclic Ring Fission (HRF): This involves the fission of the heterocyclic ring system,
leading to characteristic fragment ions. For B-type dimers, a fragment at m/z 451 is indicative
of this pathway/[5].

MS/MS Fragmentation Data of Procyanidin B5

The following table summarizes the expected and observed major fragment ions for
Procyanidin B5 in negative ion ESI-MS/MS.

Proposed Fragmentation

Precursor lon (m/z) Fragment lon (m/z)
Pathway
Heterocyclic Ring Fission
577 [M-H]~ 451
(HRF)
Retro-Diels-Alder (RDA)
577 [M-H]~ 425 o
Fission
RDA Fission followed by water
577 [M-H]~ 407
loss
uinone Methide (QM
577 [M-H]~ 289 Q QM)
Cleavage
uinone Methide (QM
577 [M-H]~ 287 Q QM)

Cleavage
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Table 2: Characteristic MS/MS fragment ions of Procyanidin B5 (a B-type procyanidin dimer)
in negative ion mode[5][9].

Experimental Protocols

The following provides a general overview of the experimental procedures for the isolation and
spectroscopic analysis of Procyanidin B5, based on methodologies reported in the literature.

Isolation of Procyanidin B5

Procyanidin B5 can be isolated from plant material, such as the pericarp of Adansonia digitata
fruits, using the following general procedure[1][2][10]:

Extraction: The dried and powdered plant material is extracted with 80% methanol. The
extract is then concentrated under reduced pressure.

o Defatting: The concentrated extract is partitioned with petroleum ether to remove lipids.

o Chromatography: The defatted extract is subjected to column chromatography on Sephadex
LH-20, eluting with ethanol or methanol to separate the procyanidin fractions.

 Purification: Further purification of the fractions containing Procyanidin B5 is achieved
through repeated column chromatography on Sephadex LH-20.
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Isolation workflow for Procyanidin B5.

NMR Spectroscopy

NMR spectra are typically recorded on a high-field spectrometer.

o Sample Preparation: The purified Procyanidin B5 is dissolved in a deuterated solvent, such
as acetone-de.
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e Data Acquisition: 1D (*H and *3C) and 2D (COSY, HSQC, HMBC) NMR spectra are acquired
using standard pulse sequences. Chemical shifts are referenced to the residual solvent
signal.

LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry is employed for the
identification and characterization of Procyanidin B5 in complex mixtures.

o Chromatography: Separation is typically achieved on a C18 reversed-phase column with a
gradient elution using a mobile phase consisting of water (with a small percentage of formic
acid) and acetonitrile or methanol[5].

» Mass Spectrometry: ESI is used as the ionization source, typically in negative ion mode. The
mass spectrometer is operated in full scan mode to detect the precursor ion and in product
ion scan mode (MS/MS) to obtain fragmentation data.

. HPLC Separation Electrospray Ionization MS1 Analysis [M-H]" Ion Selection e . - MS2 Analysis .
’ Sample Solution }—>’ (C18 Column) }—»’ (Negative Mode) (Full Scan) (2577 Collision-Induced Dissociation (Product Ion Scan) Fragmentation Spectrum
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LC-MS/MS analysis workflow for Procyanidin BS5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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